4-bromo-N-(2-methylcyclohexyl)benzamide

• Molecular Formula: C14H18BrNO
• Molecular Weight: 296.2 g/mol
• IUPAC Name: 4-bromo-N-(2-methylcyclohexyl)benzamide
• InChI: InChI=1S/C14H18BrNO/c1-10-4-2-3-5-13(10)16-14(17)11-6-8-12(15)9-7-11/h6-10,13H,2-5H2,1H3,(H,16,17)
• InChI Key: WTGMYDSRFATLGF-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC(=O)C2=CC=C(C=C2)Br

Description

4-Bromo-N-(2-methylcyclohexyl)benzamide is a brominated benzamide derivative featuring a 2-methylcyclohexyl substituent on the amide nitrogen. The bromine atom at the para position of the benzoyl group enhances electrophilic reactivity, while the 2-methylcyclohexyl moiety introduces steric bulk, influencing solubility, metabolic stability, and intermolecular interactions .

Comparison with Similar Compounds

Structural Features and Substituent Effects

Compound Name	Substituent on Amide Nitrogen	Benzoyl Group Modification	Key Structural Notes	Reference
4-Bromo-N-(2-nitrophenyl)benzamide	2-nitrophenyl	None	Nitro group enhances electron-withdrawing effects; two molecules per asymmetric unit in crystal structure .
4-Bromo-N-cyclohexyl-2-methoxybenzamide	Cyclohexyl	2-methoxy	Methoxy increases solubility; triclinic crystal system (a=3.83 Å, α=81.9°) .
4-Bromo-N-(tert-butyl)benzamide	tert-butyl	None	Bulky tert-butyl group improves thermal stability .
4-Bromo-N-(2-methoxyphenyl)benzamide	2-methoxyphenyl	None	Methoxy enhances hydrogen bonding capacity .
N-(2-methylcyclohexyl)-2,3,4,5,6-pentafluoro-benzamide	2-methylcyclohexyl	Pentafluoro	Fluorine atoms increase metabolic stability; systemic exposure in rats .

Key Observations :

• Steric bulk (e.g., tert-butyl in or 2-methylcyclohexyl) impacts molecular packing in crystals and binding interactions in biological systems.
• Polar groups (e.g., methoxy in ) improve solubility but may reduce membrane permeability.

Physical and Chemical Properties

Property	4-Bromo-N-(2-nitrophenyl)benzamide	4-Bromo-N-cyclohexyl-2-methoxybenzamide	4-Bromo-N-(tert-butyl)benzamide
Molecular Weight (g/mol)	321.13	312.22	256.14
Crystal System	Triclinic	Not reported	Not reported
Solubility	Moderate in polar solvents	High (due to methoxy)	Low (bulky tert-butyl)
Stability	Stable under reflux	pH-sensitive	Thermally stable

Key Trends :

• Methoxy groups enhance solubility but may reduce crystallinity.
• Bulky substituents (e.g., tert-butyl) improve thermal stability but hinder solubility.

Crystallographic Insights

• 4-Bromo-N-(2-nitrophenyl)benzamide crystallizes in a triclinic system (space group P1) with two independent molecules (A and B) in the asymmetric unit. The dihedral angle between benzoyl and nitrobenzene rings is 44.9° .
• 4-Bromo-N-cyclohexyl-2-methoxybenzamide (CAS 1257665-02-3) likely adopts a similar packing pattern, with methoxy groups influencing hydrogen-bonding networks .